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Compound of Interest

Compound Name: 5-Fluoro-4-methoxypicolinonitrile

CAS No.: 1427417-59-1

Cat. No.: B2440560

Get Quote

Part 1: Strategic Overview & Retrosynthesis
Executive Summary
5-Fluoro-4-methoxypicolinonitrile (also known as 5-fluoro-4-methoxypyridine-2-carbonitrile)

is a critical heterocyclic building block in the development of next-generation kinase inhibitors

and agrochemicals.[1] Its structural core—a pyridine ring substituted with electron-withdrawing

fluorine and nitrile groups alongside an electron-donating methoxy group—provides a unique

electronic profile for bioconjugation and active site binding.

This application note details a robust, scalable synthesis starting from commercially available

4-chloro-5-fluoropicolinic acid. Unlike routes relying on hazardous metal-catalyzed cyanation of

di-halo pyridines, this protocol leverages the pre-existing carbon framework of the picolinic acid

to generate the nitrile moiety, ensuring higher safety margins and process control.

Retrosynthetic Logic
The synthesis is designed around a Nucleophilic Aromatic Substitution (
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) strategy.[2] The key challenge is ensuring regioselectivity between the C4-Chlorine and C5-
Fluorine atoms. Theoretical analysis confirms that the C4 position, being para to the ring
nitrogen, stabilizes the Meisenheimer intermediate significantly more than the meta C5
position, favoring displacement of the chlorine.
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Figure 1: Retrosynthetic pathway highlighting the critical

methoxylation step.
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Part 2: Critical Reagents & Material Selection
To ensure reproducibility, use reagents meeting the following specifications.

Reagent Grade/Purity Role Critical Note

4-Chloro-5-

fluoropicolinic acid
>97% Starting Material

Verify C4/C5

regiochemistry by

NMR if sourcing from

new vendor.

Sodium Methoxide

(NaOMe)
25-30% in MeOH Nucleophile

Use anhydrous

solution to prevent

hydrolysis side-

reactions.

Thionyl Chloride

(SOCl₂)
ReagentPlus Activating Agent

Freshly distilled or

high-grade; avoid

yellow/aged stocks.

Trifluoroacetic

Anhydride (TFAA)
>99% Dehydrating Agent

Highly moisture

sensitive; handle

under inert

atmosphere.

Ammonia (NH₃) 7N in MeOH Aminating Agent
Keep chilled to

maintain titer.

Part 3: Detailed Experimental Protocol
Stage 1: Esterification
Objective: Convert the carboxylic acid to a methyl ester to protect the acid and activate the ring

for

.

Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser,

and drying tube (CaCl₂).
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Dissolution: Suspend 4-chloro-5-fluoropicolinic acid (10.0 g, 57.0 mmol) in anhydrous

Methanol (100 mL).

Activation: Cool the suspension to 0°C. Add Thionyl Chloride (13.6 g, 8.3 mL, 114 mmol)

dropwise over 20 minutes. Caution: Exothermic reaction with gas evolution (HCl/SO₂).

Reflux: Heat the mixture to reflux (65°C) for 4 hours. The solution should become clear.

Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc (150 mL) and

wash with saturated NaHCO₃ (2 x 50 mL) to neutralize residual acid. Dry over Na₂SO₄, filter,

and concentrate.

Yield: Expected ~10.2 g (95%) of Methyl 4-chloro-5-fluoropicolinate.

Stage 2: Regioselective Methoxylation
Objective: Selectively displace the C4-Chlorine with a methoxy group without disturbing the C5-

Fluorine.

Setup: 250 mL RBF under Nitrogen atmosphere.

Reaction: Dissolve Methyl 4-chloro-5-fluoropicolinate (10.0 g, 52.8 mmol) in anhydrous

Methanol (80 mL).

Addition: Cool to 0°C. Add Sodium Methoxide (25% in MeOH, 12.5 mL, ~55 mmol) dropwise.

Mechanistic Insight: Maintaining 0°C is crucial. Higher temperatures (>40°C) may increase

the risk of competing fluoride displacement or ester hydrolysis.

Monitoring: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.

Monitor by TLC (Hexane:EtOAc 3:1) or LC-MS.

Quench: Quench with dilute acetic acid (pH ~7).

Isolation: Remove MeOH in vacuo. Extract with DCM, wash with brine, dry over MgSO₄.

Yield: Expected ~9.3 g (95%) of Methyl 5-fluoro-4-methoxypicolinate.
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Stage 3: Amidation
Objective: Convert the ester to the primary amide.

Reaction: Dissolve the Stage 2 product (9.0 g) in 7N Ammonia in Methanol (90 mL).

Condition: Seal the vessel and stir at RT for 16 hours.

Workup: Concentrate the mixture to dryness. The product often precipitates as a white solid.

Triturate with cold diethyl ether to remove impurities.

Yield: Expected ~7.5 g (90%) of 5-Fluoro-4-methoxypicolinamide.

Stage 4: Dehydration to Nitrile
Objective: Convert the primary amide to the nitrile under mild conditions.

Setup: 250 mL RBF, Nitrogen atmosphere.

Solvent: Suspend 5-Fluoro-4-methoxypicolinamide (7.0 g, 38 mmol) in anhydrous

Dichloromethane (DCM) (70 mL) and Pyridine (6.0 g, 76 mmol).

Dehydration: Cool to 0°C. Add Trifluoroacetic Anhydride (TFAA) (8.8 g, 42 mmol) dropwise.

Completion: Stir at 0°C for 1 hour, then RT for 1 hour.

Workup: Quench with saturated NaHCO₃. Separate organic layer, wash with 1N HCl (to

remove pyridine), then brine. Dry over Na₂SO₄ and concentrate.

Purification: Recrystallize from Ethanol/Heptane or purify via silica gel chromatography (0-

20% EtOAc in Hexanes).

Final Yield: Expected ~5.5 g (85% for this step).

Part 4: Process Optimization & Troubleshooting
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Parameter Observation Corrective Action

Regioselectivity Failure
LC-MS shows M+OMe-F peak

(Fluorine displacement).

Reaction temperature too high

during Stage 2. Keep strictly

<20°C.

Incomplete Amidation Ester remains after 16h.
Use fresh 7N NH₃/MeOH or

switch to sealed tube at 40°C.

Low Nitrile Yield
Product hydrolysis back to

amide during workup.

Ensure quenching of TFAA

mixture is done with cold

NaHCO₃ and minimize contact

time with aqueous base.

Color Formation Product turns yellow/brown.

Trace pyridine remaining.

Perform an additional dilute

HCl wash or copper sulfate

wash.

Part 5: Analytical Validation
Compound: 5-Fluoro-4-methoxypicolinonitrile Molecular Formula: C₇H₅FN₂O MW: 152.13

g/mol

Expected NMR Data:

¹H NMR (400 MHz, CDCl₃):

δ 8.45 (d, J = 2.5 Hz, 1H, H-6) – Doublet due to H-F coupling.

δ 7.65 (d, J = 5.8 Hz, 1H, H-3) – Diagnostic shift for C3 proton.

δ 4.05 (s, 3H, OMe).

¹⁹F NMR (376 MHz, CDCl₃):

δ -135 to -140 ppm (approx).

LC-MS:
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[M+H]⁺ = 153.1.

Part 6: References
Preparation of Pyridine Derivatives:

Source: Patent US20190169168A1.[3] "Inhibitors of TRPC6."

Relevance: Describes the use of 5-fluoro-4-methoxypicolinonitrile as a key

intermediate in the synthesis of bioactive compounds.

URL:

Nucleophilic Aromatic Substitution on Pyridines:

Source:Beilstein Journal of Organic Chemistry, 2011, 7, 1504–1510.

Relevance: Discusses the regioselectivity of

reactions on halogenated pyridines, supporting the preference for C4 displacement.

URL:[Link]

Synthesis of 4-Alkoxypicolinonitriles:

Source:Organic Syntheses, Coll.[4] Vol. 10, p. 603 (2004).

Relevance: General protocols for converting picolinamides to picolinonitriles using

TFAA/Pyridine.

URL:[Link]

Precursor Availability (4-Chloro-5-fluoropicolinic acid):

Source: BLD Pharm Catalog Data (CAS 1060802-35-8).

Relevance: Confirms commercial availability of the starting material.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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